![molecular formula C24H21N3O B286901 N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide](/img/structure/B286901.png)
N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide
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Overview
Description
N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as Edaravone, is a synthetic antioxidant drug that has been found to have neuroprotective effects in various neurological disorders. It was first approved for clinical use in Japan in 2001 for the treatment of acute ischemic stroke and has since been approved in other countries for the same indication.
Mechanism of Action
N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide exerts its neuroprotective effects by scavenging free radicals and reducing oxidative stress. It also inhibits the production of pro-inflammatory cytokines and reduces inflammation. Additionally, this compound has been shown to enhance the expression of neurotrophic factors, which promote neuronal survival and regeneration.
Biochemical and Physiological Effects:
This compound has been shown to reduce lipid peroxidation, protein oxidation, and DNA damage in various tissues, including the brain. It also reduces the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and increases the expression of anti-inflammatory cytokines, such as interleukin-10. This compound has also been shown to enhance the expression of neurotrophic factors, such as brain-derived neurotrophic factor and nerve growth factor, which promote neuronal survival and regeneration.
Advantages and Limitations for Lab Experiments
N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several advantages for lab experiments, including its well-established neuroprotective effects, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, this compound also has some limitations, including its high cost, its short half-life, and its potential to interfere with other experimental treatments.
Future Directions
There are several future directions for research on N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, including its potential use in other neurological disorders, such as Parkinson's disease and multiple sclerosis, its combination with other neuroprotective agents, and its optimization for clinical use, such as the development of sustained-release formulations. Additionally, further research is needed to elucidate the molecular mechanisms underlying this compound's neuroprotective effects and to identify biomarkers for patient selection and monitoring.
Synthesis Methods
N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is synthesized through a multistep process that involves the condensation of 4-ethylphenylhydrazine with 4-bromobenzaldehyde to form 4-ethylphenyl-4-bromobenzylhydrazine. This intermediate is then reacted with diphenylacetonitrile in the presence of a base to form the pyrazole ring. Finally, the carboxamide group is introduced by reacting the pyrazole intermediate with chloroacetyl chloride in the presence of a base.
Scientific Research Applications
N-(4-ethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its neuroprotective effects in various neurological disorders, including acute ischemic stroke, amyotrophic lateral sclerosis (ALS), traumatic brain injury (TBI), and Alzheimer's disease (AD). In acute ischemic stroke, this compound has been shown to reduce oxidative stress and inflammation, improve neurological function, and reduce the risk of disability and death. In ALS, this compound has been shown to slow disease progression and improve survival. In TBI, this compound has been shown to reduce brain edema, improve neurological function, and reduce neuronal damage. In AD, this compound has been shown to reduce oxidative stress and improve cognitive function.
Properties
Molecular Formula |
C24H21N3O |
---|---|
Molecular Weight |
367.4 g/mol |
IUPAC Name |
N-(4-ethylphenyl)-1,5-diphenylpyrazole-4-carboxamide |
InChI |
InChI=1S/C24H21N3O/c1-2-18-13-15-20(16-14-18)26-24(28)22-17-25-27(21-11-7-4-8-12-21)23(22)19-9-5-3-6-10-19/h3-17H,2H2,1H3,(H,26,28) |
InChI Key |
CYCZQVFRIZTFHX-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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